Tert-butyl 3-oxo-2-(thiophen-2-yl)-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxylate

• IUPAC Name: tert-butyl 2-oxo-3-thiophen-2-yl-1,4,8-triazaspiro[4.5]dec-3-ene-8-carboxylate
• InChI: InChI=1S/C16H21N3O3S/c1-15(2,3)22-14(21)19-8-6-16(7-9-19)17-12(13(20)18-16)11-5-4-10-23-11/h4-5,10H,6-9H2,1-3H3,(H,18,20)
• InChI Key: QNZSHVHHFSEGNL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CC1)NC(=O)C(=N2)C3=CC=CS3
• Molecular Formula: C16H21N3O3S
• Molecular Weight: 335.4 g/mol

Description

Tert-butyl 3-oxo-2-(thiophen-2-yl)-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxylate, also known as TOTD, is a novel compound with potential applications in scientific research. It belongs to the class of spirocyclic compounds and has a unique structure that makes it an interesting candidate for various biomedical applications.

Scientific Research Applications

• Crystallography and Structural Analysis

  • Application : The compound tert-butyl (2-(4-oxo-2-thioxo-1,4-dihydroquinazolin-3(2H)-yl)ethyl)carbamate, which has a similar structure, was investigated using X-ray diffraction.
  • Method : The crystal structure was determined using a Bruker APEX-II diffractometer with Mo Kα radiation. The crystal was a colorless block with dimensions 0.20 × 0.15 × 0.10 mm.
  • Results : The bond lengths in the compound were found to be comparable with those found in previous reports.

• Asymmetric Catalysis

  • Application : Chiral spiro ligands, which could potentially include “Tert-butyl 3-oxo-2-(thiophen-2-yl)-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxylate”, have been used in asymmetric catalysis.
  • Method : The specific methods of application or experimental procedures were not detailed in the source.
  • Results : The outcomes of these applications were not provided in the source.